Cas no 2142249-71-4 (2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid)

• Product Name: 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid
• CAS No: 2142249-71-4
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 5760453
• PubChem ID: 165518933
• Update Time: 2025-06-15

2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2142249-71-4
• EN300-1286124
• 2-(3-{[(benzyloxy)carbonyl]amino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid
• 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid

• Inchi： 1S/C17H24N2O4/c1-16(2)11-17(9-14(20)21,12-19(16)3)18-15(22)23-10-13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： BISZYGGRNPZOPD-UHFFFAOYSA-N
• SMILES： OC(CC1(CN(C)C(C)(C)C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid

Introduction to 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid (CAS No. 2142249-71-4) in Modern Chemical and Biomedical Research

2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid, identified by the CAS number 2142249-71-4, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a pyrrolidinone core and multiple functional groups that contribute to its unique chemical properties. The presence of a benzyloxy carbonyl group and an amino acid-derived side chain makes this molecule a promising candidate for various biochemical applications.

The structural motif of 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid is meticulously designed to facilitate interactions with biological targets. The pyrrolidinone ring, a common scaffold in drug-like molecules, provides stability and flexibility, enabling the compound to adopt multiple conformations that may enhance binding affinity. Additionally, the benzyloxy carbonyl group serves as a protective moiety for the amino group, which can be selectively modified or deprotected under controlled conditions. This feature is particularly valuable in peptide synthesis and protein modification studies.

In recent years, the interest in 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid has been fueled by its potential applications in drug discovery and development. Researchers have been exploring its utility as an intermediate in the synthesis of bioactive peptides and as a ligand for enzyme inhibition studies. The compound’s ability to mimic natural amino acid sequences while incorporating additional functional groups makes it an attractive tool for designing novel pharmacophores.

One of the most compelling aspects of 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid is its role in modulating biological pathways associated with inflammation and neurodegeneration. Emerging research indicates that derivatives of this compound may exhibit anti-inflammatory properties by interacting with specific signaling pathways. For instance, studies have suggested that modifications to the pyrrolidinone core can enhance binding to cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammatory responses.

Furthermore, the compound has shown promise in preclinical models as a potential therapeutic agent for neurodegenerative diseases. The benzyloxy carbonyl group can be used to derivatize other bioactive molecules, allowing for targeted delivery to affected brain regions. This approach has been explored in the context of Alzheimer’s disease and Parkinson’s disease research, where 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid derivatives have demonstrated ability to cross the blood-brain barrier and interact with amyloid-beta plaques or alpha-synuclein aggregates.

The synthesis of 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolidinone ring efficiently. Additionally, protecting group strategies are essential to prevent unwanted side reactions during synthesis. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

In terms of biomedical applications, researchers have been investigating how modifications to the benzyloxy carbonylamino moiety can influence pharmacokinetic properties such as solubility and bioavailability. By optimizing these functional groups, scientists aim to develop more effective drug candidates that can be administered orally or through other non-invasive routes. This approach aligns with current trends in pharmaceutical development toward personalized medicine and targeted therapies.

The role of computational chemistry in understanding the behavior of 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanism-of-action hypotheses that guide experimental design. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.

Future directions for research on 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid include exploring its potential as a chiral building block for enantioselective synthesis. Chiral drugs often exhibit improved efficacy and reduced side effects due to their specific spatial configurations relative to biological targets. By leveraging asymmetric catalysis during synthesis or derivatization steps, 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid could be transformed into enantiomerically pure compounds with enhanced therapeutic profiles.

In conclusion, 2-(3-{(benzyloxy)carbonylamino}-1,5,5-trimethylpyrrolidin-3-yl)acetic acid (CAS No. 2142249-71-4) represents a fascinating example of how structural complexity can be harnessed for biomedical applications. Its multifunctional nature makes it a versatile tool for drug discovery, peptide synthesis, and enzyme modulation studies, offering significant potential across multiple therapeutic areas including inflammation, neurodegeneration, and personalized medicine.